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Compound of Interest

Compound Name: (S)-Veliflapon

Cat. No.: B12388216

Application Notes and Protocols for (S)-Veliflapon
Stock Solutions

(S)-Veliflapon is a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP), a
key enzyme in the biosynthesis of leukotrienes. These application notes provide detailed
protocols for the preparation and long-term storage of (S)-Veliflapon stock solutions for use in
research and drug development.

(S)-Veliflapon, also known as (S)-BAY X 1005, is an orally active inhibitor of leukotriene
biosynthesis.[1][2][3] It specifically targets the 5-lipoxygenase activating protein (FLAP),
thereby preventing the synthesis of pro-inflammatory leukotrienes such as Leukotriene B4
(LTB4).[1][4][5] This inhibitory action makes (S)-Veliflapon a valuable tool for studying
inflammatory pathways and for the development of therapeutics for inflammatory diseases.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (S)-Veliflapon is provided in the
table below.
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Property Value

Molecular Formula C23H23NO3[1]

Molecular Weight 361.43 g/mol [1]
Appearance White to off-white solid[1][6]
CAS Number 128253-32-7[1][6]

Solubility of (S)-Veliflapon

(S)-Veliflapon is soluble in dimethyl sulfoxide (DMSO) but not in water.[7] For optimal results, it
is recommended to use newly opened, anhydrous DMSO, as hygroscopic DMSO can
negatively impact solubility.[1][2][4][6] Sonication may be required to fully dissolve the
compound.[1][2][4][6]

Solvent Maximum Concentration

DMSO 100 mg/mL (276.68 mM)[L][2][4][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (S)-Veliflapon Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-Veliflapon in DMSO.

Materials:

(S)-Veliflapon powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator bath
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Procedure:

Equilibrate the (S)-Veliflapon powder to room temperature before opening the vial.

o Weigh out the desired amount of (S)-Veliflapon powder using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.61 mg of (S)-Veliflapon.

e Add the appropriate volume of anhydrous DMSO to the (S)-Veliflapon powder. For a 10 mM
solution, the required volumes for common masses are provided in the table below.

» Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

e |If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes.

e Once the (S)-Veliflapon is completely dissolved, the stock solution is ready for use or
storage.

Stock Solution Preparation Table:

Desired Concentration Mass of (S)-Veliflapon Volume of DMSO
1 mM 1 mg 2.7668 mL[1][2][6]
5 mM 1 mg 0.5534 mL[1][2][6]
10 mM 1mg 0.2767 mL[1][2][6]
1mMm 5 mg 13.8339 mL[1][2][6]
5 mM 5mg 2.7668 mL[1][2][6]
10 mM 5 mg 1.3834 mL[1][2][6]
1mMm 10 mg 27.6679 mL[1][2][6]
5 mM 10 mg 5.5336 mL[1][2][6]
10 mM 10 mg 2.7668 mL[1][2][6]
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Protocol 2: Long-Term Storage of (S)-Veliflapon Stock
Solutions

Proper storage of (S)-Veliflapon stock solutions is critical to maintain their stability and activity.
It is highly recommended to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles.[1][2][6]

Materials:

o Prepared (S)-Veliflapon stock solution

» Sterile, light-resistant, polypropylene microcentrifuge tubes
e -20°C and -80°C freezers

Procedure:

¢ Dispense the (S)-Veliflapon stock solution into single-use aliquots in sterile, light-resistant
microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, and date of preparation.

o For short-term storage, place the aliquots in a -20°C freezer. For long-term storage, place
the aliquots in an -80°C freezer.

 When ready to use, remove a single aliquot from the freezer and allow it to thaw completely
at room temperature before use. Avoid repeated freeze-thaw cycles.

Storage Conditions and Stability:

Form Storage Temperature Stability

Powder -20°C Up to 3 years[1][6]

4°C Up to 2 years[1][6]

In Solvent (DMSO) -20°C Up to 1 month[1][2][4][6]
-80°C Up to 6 months[1][2][4][6]
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Visualizations

Workflow for Preparation and Storage of (S)-Veliflapon Stock Solutions
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Caption: Experimental workflow for preparing and storing (S)-Veliflapon stock solutions.
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Inhibition of Leukotriene Synthesis by (S)-Veliflapon
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Caption: Signaling pathway of (S)-Veliflapon's inhibitory action on leukotriene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation and long-term storage of (S)-Veliflapon
stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388216#preparation-and-long-term-storage-of-s-
veliflapon-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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